Cas no 2422994-58-7 (9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine)

• Product Name: 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine
• CAS No: 2422994-58-7
• MF: C₁₇H₂₁N₇
• MW: 323.395541906357
• CID: 5307749
• PubChem ID: 165433600
• Update Time: 2025-10-29

9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine Chemical and Physical Properties

Names and Identifiers

• 9-Ethyl-6-[4-(4-pyridinylmethyl)-1-piperazinyl]-9H-purine
• 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine
• AKOS040876812
• F6796-1633
• 2422994-58-7

• Inchi： 1S/C17H21N7/c1-2-23-13-21-15-16(23)19-12-20-17(15)24-9-7-22(8-10-24)11-14-3-5-18-6-4-14/h3-6,12-13H,2,7-11H2,1H3
• InChI Key： XHGQCLWRIYIEIU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CN=CC=2)CCN(C2=C3C(=NC=N2)N(CC)C=N3)CC1

Computed Properties

• Exact Mass: 323.18584370g/mol
• Monoisotopic Mass: 323.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.4±60.0 °C(Predicted)
• pka: 6.95±0.10(Predicted)

Additional information on 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine

Comprehensive Overview of 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine (CAS No. 2422994-58-7)

The compound 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine (CAS No. 2422994-58-7) is a purine derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a pyridinylmethylpiperazine moiety, has garnered attention for its potential applications in modulating biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized treatments for various conditions.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine stands out due to its ability to interact with specific protein kinases, making it a candidate for further investigation. The compound's purine core and piperazine linker are critical for its binding affinity, a topic frequently searched by medicinal chemists and pharmacologists.

The synthesis of CAS No. 2422994-58-7 involves multi-step organic reactions, including nucleophilic substitution and palladium-catalyzed cross-coupling. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic chemistry. Its pyridine-methylpiperazine side chain enhances solubility and bioavailability, addressing common challenges in drug formulation—a key concern for pharmaceutical developers.

Beyond its biochemical properties, 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine has also been explored in computational drug design. Molecular docking studies suggest high selectivity for certain kinase domains, aligning with trends in AI-driven drug discovery. This intersection of chemistry and technology resonates with researchers leveraging machine learning for compound optimization, a hot topic in scientific communities.

Safety and efficacy profiles of CAS No. 2422994-58-7 remain under investigation, with preliminary data indicating low cytotoxicity in vitro. Such findings are crucial for advancing the compound to preclinical stages, a process often queried by biotech professionals. As the pharmaceutical industry shifts toward personalized medicine, the adaptability of purine-based scaffolds like this one offers promising avenues for tailored therapies.

In summary, 9-ethyl-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-9H-purine exemplifies the innovation driving drug discovery today. Its structural features, combined with emerging applications in targeted therapy and computational chemistry, position it as a compound of enduring interest. Future research will likely focus on its mechanistic details and translational potential, answering questions frequently posed by both academia and industry.